![molecular formula C19H22BrNO2 B4112316 2-(4-bromophenoxy)-N-(4-sec-butylphenyl)propanamide](/img/structure/B4112316.png)
2-(4-bromophenoxy)-N-(4-sec-butylphenyl)propanamide
Overview
Description
2-(4-bromophenoxy)-N-(4-sec-butylphenyl)propanamide, also known as BPP, is a chemical compound that has gained significant attention in scientific research. This compound has been synthesized using various methods and has been studied for its potential applications in the field of medicine.
Mechanism of Action
The mechanism of action of 2-(4-bromophenoxy)-N-(4-sec-butylphenyl)propanamide is not fully understood. However, it has been reported to act as an antagonist of the TRPV1 receptor, which is involved in pain sensation and inflammation. This compound has also been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been reported to have anti-inflammatory and analgesic effects in animal models. It has also been reported to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. This compound has been shown to decrease the expression of COX-2 and prostaglandin E2 (PGE2) in vitro and in vivo.
Advantages and Limitations for Lab Experiments
2-(4-bromophenoxy)-N-(4-sec-butylphenyl)propanamide has several advantages for lab experiments, including its high purity and stability. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in animal models. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research on 2-(4-bromophenoxy)-N-(4-sec-butylphenyl)propanamide. One area of research is the potential use of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of research is the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicine.
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. The synthesis of this compound has been reported using various methods, and it has been studied for its anti-inflammatory, analgesic, and anticonvulsant properties. This compound has several advantages for lab experiments, including its high purity and stability, but also has limitations such as its low solubility in water. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicine.
Scientific Research Applications
2-(4-bromophenoxy)-N-(4-sec-butylphenyl)propanamide has been extensively studied for its potential applications in the field of medicine. It has been reported to have anti-inflammatory, analgesic, and anticonvulsant properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and cancer.
Properties
IUPAC Name |
2-(4-bromophenoxy)-N-(4-butan-2-ylphenyl)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22BrNO2/c1-4-13(2)15-5-9-17(10-6-15)21-19(22)14(3)23-18-11-7-16(20)8-12-18/h5-14H,4H2,1-3H3,(H,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWVAUUPNCRAMFL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=CC=C(C=C1)NC(=O)C(C)OC2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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